The problem of excessive quinolone antibiotic residues in pork has stimulated great attention from the international community. However, due to the diversity and structural similarity of quinolone antibiotics, it is difficult to perform multi-residue rapid detection at the same time. Currently, antibiotic multi-residue detection methods include ultra-performance liquid chromatography (UPLC) and colloidal gold immunochromatography. However, it cannot be widely used in on-site rapid detection due to its shortcomings such as the need for high cost and low sensitivity. Herein, we report the use of surface-enhanced Raman spectroscopy (SERS) technology for the study of similar structures of quinolone antibiotics. A method for whole class control and rapid quantitative detection of all quinolone antibiotics in pork was established. By using the above method, the detection limit of single standard quinolone antibiotics was 10 μg L−1, and the detection limit of the mixed standard was 1 μg L−1, meeting the international requirements for the detection limit of quinolone antibiotics in pork. At last, by adding a variety of quinolone antibiotics to pork, the real detection set-up was simulated. The recovery of standard addition was 86.6%–95.3%, and the whole class control method has been well applied, which is of great significance for the detection of pork quinolone antibiotics. Compared with colloidal gold immunochromatography, our method has 2.5 times the detection speed, 1/60 times the cost, and can be quantitatively detected. The method is simple, economical, and efficient and has great application value with broad application prospects in the field of rapid detection of pork antibiotics in the future.

Raman spectroscopy is a powerful means of revealing chemical and structural information about a sample and acquiring chemically specific images. Such images often suffer from low signal to noise ratios (SNR). In this report, a novel way to improve the SNR using machine learning tools based on simulated data. The proposed approach offers an alternative to time consuming acquisition and labeling of large data sets and can be readily applied to unknown systems. Here, the efficacy of a single layer denoising network trained only on simulated data was evaluated, and it was found that the proposed model was able to provide a substantial improvement in SNR.

In this study, a visible light-activated and degradable surface-enhanced Raman spectroscopy (SERS) substrate was fabricated based on graphite carbon nitride (g-C3N4) and gold nanoparticle (Au NP) hybrid structures. By using porous structure of g-C3N4 as the support, Au NP arrays can be formed through sputtering of a thin Au film. Typical surface Raman enhancement effect can be observed by using p-toluenethiol as the probe molecule. Interestingly, it was found that the Raman signal of probe molecules could be enhanced 2.7 times by pre-illumination of visible light for a short time within 2 min, while the Raman signal decreased significantly about five times with further long-term irradiation of more than 60 min. The electromagnetic enhancement effect of Au NP array on semiconductor materials with various extinction coefficients was studied by FDTD simulations. Furthermore, a charge transfer enhancement mechanism was proposed based on band structure of g-C3N4/Au NP hybrid substrate and molecular orbitals. Our experimental and simulation results demonstrated an approach to construct a visible light-activated SERS substrate with enhancement and degradation properties based on porous organic semiconductors.

Hydrothermally prepared potassium niobate (KNbO3) nanoparticles are characterized meticulously to explore various crystallographic, microstructural, morphological, optical, compositional, and lattice-vibrational properties. Laser power-dependent Raman spectroscopy is employed to study the Fano effect in asymmetrically broadened optic (LO/TO) phonon modes in the orthorhombic KNbO3 system, considering interference with the interband electronic continuum. The phonon softening, alterations in charge-phonon coupling constant, linewidth and lifetime of phonon modes, and so on are explained in the light of theories formulated by Fano, Allen, and Hui, accompanying factor group analysis of the Raman-active modes. Under local heating via focused laser irradiation, highly sensitive Raman spectra introspect perturbations in the generic vibrations at the first Brillouin zone center and moderations in the constructive/destructive interference conditions of resonant Fano scattering. Density functional theory (DFT)-based calculations on phonon dispersion, density of phonon states, and relevant thermodynamic attributes decipher the theoretical background. Amid photoexcited electron plasma, the charge-phonon coupling for distinct modes is strengthened considerably against strong excitation intensity without any unwanted anharmonicity, extensive lattice thermal expansion, phonon decay, or microscopic phase transformation. Finally, the direction of asymmetry, particle–particle, and particle–quasiparticle interactions are illustrated using Feynman diagrams for the associated A 1 $$ {A}_1 $$ and B 1 $$ {B}_1 $$ phonon modes.

Cerianite (CeO2) is one of the key minerals controlling the behavior of rare earth elements (REE) in supergene environment, yet little is known about the composition and structure of the mineral. We present Raman spectroscopy and compositional data on regolith cerianite from carbonatite-related supergene REE deposits. Cerianite showed a low content of impurities, distinguishing from high-temperature environments, where the mineral is characterized by elevated concentrations of lanthanides other than Ce. The Raman spectra are characterized by the shift of the dominant peak located at 464–465 cm−1 in stoichiometric CeO2 to the lower wavenumbers of 450–455 cm−1, the widening of this peak with the increasing shift, and the presence of additional peaks at 225–230, 284, and 604–613 cm−1. The independence of the main spectral characteristics from the laser wavelength (tested by three lasers: 488, 532, and 633 nm) suggests that the features are genuine and not produced by REE luminescence. The anhydrous composition of supergene cerianite is indicated by the absence of Raman bands in the water-bearing region of the spectra (2700–3200 cm−1). The spectral features of supergene cerianite, combined with the compositional data, suggest non-stoichiometry in the mineral and the presence of Ce3+ with oxygen vacancies in the mineral structure. Our observations demonstrate the efficiency of Raman spectroscopy for the identification of the non-stoichiometric composition of cerianite and its common occurrence in the critical zone.

Lipid droplets (LDs) play a key role as the hub for lipid metabolism to maintain cellular metabolic homeostasis. Understanding the functions and changes of LDs in different pathological conditions is crucial for identifying new markers for diagnosis and discovering new targets for treatment. In recent years, coherent Raman scattering (CRS) microscopy has been popularized for the imaging and quantification of LDs in live cells. Compared with spontaneous Raman scattering microscopy, CRS microscopy offers a much higher imaging speed while maintaining similar chemical information. Due to the high lipid density, LDs usually have strong CRS signals and therefore are the most widely studied organelle in the CRS field. In this review, we discuss recent achievements using CRS to study the quantity, distribution, composition, and dynamics of LDs in various systems.

Raman spectroscopy and surface-enhanced Raman spectroscopy (SERS) have been widely applied for characterizing biological samples. Nowadays, it is routine to use plastic products for biological sample preparation and analysis during spectral acquisition. However, plastic containers produce undesirable signals severely interfering with the spectra of biological samples, which is neglectable and misleading. Herein, we unveiled the physical and chemical interference of plastic products in the process of Raman spectroscopy characterization. Firstly, we revisited a representative case of interference from polystyrene plastics on normal Raman and SERS spectra of cysteine and demonstrated its physical interference due to misfocusing. Furthermore, we testified SERS spectra of aqueous solution stored in several plastic materials commonly used in biological experiments. The spectra indicate strong spectral interference from the leaching chemicals. To address these problems, we proposed a series of strategies to avoid interference from plastic products in the Raman and SERS characterization of biological samples.

Rapid drug detection is vital for combating drug abuse and inhibiting transmission, and the emergence of various novel psychoactive substances (NPS) has placed higher demands on field testing. To establish a rapid, nondestructive, and accurate analytical and classification method for testing novel psychoactive substances, shifted-excitation Raman difference spectroscopy (SERDS) was used to detect 37 NPS including fentanyl, amphetamine, and synthetic cannabinoid under the experimental conditions of laser light source (785 and 785.5 nm). SERDS was also used in conjunction with machine learning to find the best classification prediction model. In this study, the characteristic peaks of 37 NPS analogs were extracted, and the characteristic peaks were attributed to the structures of the substances. We compared the classification effects of Support Vector Machine (SVM), K-NearestNeighbor (KNN), ensemble classifier, neural network, tree, naive Bayes, and discriminant analysis and provided three hyperparametric optimization methods. Finally, the cross-validation accuracy of SVM under BOA optimization is 97.3%, which can well distinguish three families of samples. The ability of SERDS to resist strong fluorescence interference makes it a powerful tool for on-site analysis of NPS. In this study, we have given 37 unreported standard Raman peaks of NPS and three seized samples, which can be used as a reference. Shifted-excitation differential Raman spectroscopy combined with machine learning can effectively provide solutions for customs, health care, on-site police, large event security, and trace evidence inspection.

JAXA's upcoming MMX (Martian Moons eXploration) mission will deliver a small rover to Phobos, to explore its surface complementary to the MMX orbiter and the sample return lander. On board this rover is a Raman spectrometer, the RAX Instrument (RAman Spectrometer for MMX), a payload to science. RAX has been designed for being capable to analyze the mineral composition of the Phobos' surface, in order to help reveal the nature and distribution of materials on the surface and ultimately the origin and evolution of the moon. Attached to MMX spacecraft, with direct view from the RAX instrument, a polyethylene terephthalate (PET) target will be placed for on-ground and during cruise, spectral instrument performances verification, before the MMX rover is released and dropped to the Phobos surface for developing its scientific tasks. A novel deuterated PET material was proposed as verification target (VT) to check the spectral instrument performances. INTA-CAB developed, manufactured and qualified for the MMX-RAX space mission, 13 mm diameter and 2-mm thick pellets of this material, which incorporates two relevant improvement characteristics: reduction in fluorescence and additional Raman bands with regard to ordinary PET used with this purpose. The material was selected as RAX VT and delivered to DLR for performance tests and later integration into the MMX rover together with the RAX flight model. The RAX VT will be critical to check the instrument performances during the several months cruise phase after launch and just before its landing on Phobos surface. This paper reports the development and characterization of the deuterated PET.

Study of inclusions in gems from secondary deposits can give valuable clues on the geologic (and sometimes geographic) origin of these displaced materials. For the present study, seven gem quality fancy-coloured sapphires from Songea, Tanzania, were selected with, rarely observed in these gems, garnet inclusions in order to better understand their formation. Therefore, Raman spectroscopy was used to study garnet, as well as rutile, aluminosilicate and mica inclusions. Garnet composition calculations were made using the MIRAGEM Raman spectra software, which was further improved for the purpose of this study. A couple of garnet inclusions were also analysed by energy dispersive X-ray spectroscopy (EDS) attached to a scanning electron microscope (SEM). All garnet inclusions presented similar Raman spectra, thus similar chemical composition. Chemical analysis demonstrates that these are pyrope-rich (>40%) garnets with over 30% of almandine and over 20% grossular without any detectable titanium, chromium and sodium. Calculations made using the updated/improved MIRAGEM software were able to indicate the same composition as compatible with the obtained chemical analyses. Muscovite and sillimanite were also identified using micro-Raman spectroscopy. This inclusion scene is not similar to those described in fancy-coloured gem sapphires from other localities. The exact geological formation of these gems is yet not understood but might be eclogite or upper mantle related.